(R)-JNJ-31020028 (R)-JNJ-31020028 Anti-Anxiety Agent; structure in first source
Brand Name: Vulcanchem
CAS No.: 1094873-14-9
VCID: VC0001730
InChI: InChI=1S/C34H36FN5O2/c1-3-38(4-2)34(42)32(25-11-6-5-7-12-25)40-21-19-39(20-22-40)31-17-16-27(23-30(31)35)37-33(41)29-15-9-8-14-28(29)26-13-10-18-36-24-26/h5-18,23-24,32H,3-4,19-22H2,1-2H3,(H,37,41)
SMILES: Array
Molecular Formula: C34H36FN5O2
Molecular Weight: 565.7 g/mol

(R)-JNJ-31020028

CAS No.: 1094873-14-9

Cat. No.: VC0001730

Molecular Formula: C34H36FN5O2

Molecular Weight: 565.7 g/mol

Purity: 98%

* For research use only. Not for human or veterinary use.

(R)-JNJ-31020028 - 1094873-14-9

Specification

Description Anti-Anxiety Agent; structure in first source
CAS No. 1094873-14-9
Molecular Formula C34H36FN5O2
Molecular Weight 565.7 g/mol
IUPAC Name N-[4-[4-[2-(diethylamino)-2-oxo-1-phenylethyl]piperazin-1-yl]-3-fluorophenyl]-2-pyridin-3-ylbenzamide
Standard InChI InChI=1S/C34H36FN5O2/c1-3-38(4-2)34(42)32(25-11-6-5-7-12-25)40-21-19-39(20-22-40)31-17-16-27(23-30(31)35)37-33(41)29-15-9-8-14-28(29)26-13-10-18-36-24-26/h5-18,23-24,32H,3-4,19-22H2,1-2H3,(H,37,41)
Standard InChI Key OVUNRYUVDVWTTE-UHFFFAOYSA-N
Canonical SMILES CCN(CC)C(=O)C(C1=CC=CC=C1)N2CCN(CC2)C3=C(C=C(C=C3)NC(=O)C4=CC=CC=C4C5=CN=CC=C5)F

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